Cas no 2382245-78-3 (N-(tert-butoxycarbonyl)-N-isopropylphenylalanine)

• Product Name: N-(tert-butoxycarbonyl)-N-isopropylphenylalanine
• CAS No: 2382245-78-3
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 5165099
• PubChem ID: 134128361
• Update Time: 2025-06-10

N-(tert-butoxycarbonyl)-N-isopropylphenylalanine Chemical and Physical Properties

Names and Identifiers

• N-(TERT-BUTOXYCARBONYL)-N-ISOPROPYLPHENYLALANINE
• CS-0041071
• N-(tert-Butoxycarbonyl)-N-isopropyl-L-phenylalanine
• AKOS037651032
• E80917
• 2382245-78-3
• CS-15742
• (2S)-2-[(2-methylpropan-2-yl)oxycarbonyl-propan-2-ylamino]-3-phenylpropanoic acid
• N-(tert-butoxycarbonyl)-N-isopropylphenylalanine

• Inchi： 1S/C17H25NO4/c1-12(2)18(16(21)22-17(3,4)5)14(15(19)20)11-13-9-7-6-8-10-13/h6-10,12,14H,11H2,1-5H3,(H,19,20)/t14-/m0/s1
• InChI Key： GHRFJJVRJAEMPP-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=CC=C1)N(C(OC(C)(C)C)=O)C(C)C

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.8Ų

Additional information on N-(tert-butoxycarbonyl)-N-isopropylphenylalanine

Recent Advances in the Synthesis and Applications of N-(tert-butoxycarbonyl)-N-isopropylphenylalanine (CAS: 2382245-78-3)

N-(tert-butoxycarbonyl)-N-isopropylphenylalanine (CAS: 2382245-78-3) is a protected amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound serves as a crucial building block in the development of novel therapeutic agents, particularly in the design of peptide-based drugs. Recent studies have highlighted its utility in facilitating the synthesis of complex peptides with enhanced stability and bioavailability.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient incorporation of N-(tert-butoxycarbonyl)-N-isopropylphenylalanine into peptide chains using solid-phase peptide synthesis (SPPS) techniques. The researchers reported that this derivative exhibited superior coupling efficiency and minimal racemization compared to other protected phenylalanine analogs. These properties make it an attractive choice for the synthesis of peptides targeting G-protein-coupled receptors (GPCRs), which are a major focus in drug discovery.

In addition to its synthetic applications, recent investigations have explored the pharmacological potential of peptides containing N-(tert-butoxycarbonyl)-N-isopropylphenylalanine. A preclinical study conducted by a team at Harvard Medical School (2024) revealed that a peptide incorporating this derivative exhibited potent antagonistic activity against the angiotensin II type 1 receptor (AT1R), suggesting potential applications in the treatment of hypertension and cardiovascular diseases. The study further noted that the tert-butoxycarbonyl (Boc) protecting group contributed to improved metabolic stability of the peptide in vivo.

From a chemical perspective, advancements in the large-scale production of N-(tert-butoxycarbonyl)-N-isopropylphenylalanine have been reported in Organic Process Research & Development (2023). The authors described an optimized synthetic route that achieved a 78% overall yield while maintaining high enantiomeric purity (>99% ee). This development is particularly significant for the pharmaceutical industry, as it addresses previous challenges in the cost-effective production of this valuable intermediate.

Emerging research has also investigated the potential of N-(tert-butoxycarbonyl)-N-isopropylphenylalanine in the development of peptide-drug conjugates (PDCs). A recent patent application (WO2023124567) disclosed novel PDCs incorporating this amino acid derivative for targeted cancer therapy. The conjugates demonstrated enhanced tumor penetration and reduced off-target effects in animal models, highlighting the versatility of this compound in advanced drug delivery systems.

Looking forward, the unique properties of N-(tert-butoxycarbonyl)-N-isopropylphenylalanine position it as a key player in the next generation of peptide therapeutics. Ongoing research is exploring its application in the development of macrocyclic peptides and peptidomimetics, which could potentially address current limitations in oral bioavailability of peptide drugs. The compound's CAS number (2382245-78-3) has become increasingly prominent in chemical databases, reflecting its growing importance in pharmaceutical research and development.